3-(1H-Benzimidazol-2-ylsulfanyl)propanoic acid
3-(1H-Benzimidazol-2-ylsulfanyl)propanoic acid
Brand Name:
Vulcanchem
CAS No.:
32051-90-4
VCID:
VC0398779
InChI:
InChI=1S/C10H10N2O2S/c13-9(14)5-6-15-10-11-7-3-1-2-4-8(7)12-10/h1-4H,5-6H2,(H,11,12)(H,13,14)
SMILES:
C1=CC=C2C(=C1)NC(=N2)SCCC(=O)O
Molecular Formula:
C10H10N2O2S
Molecular Weight:
222.27g/mol
3-(1H-Benzimidazol-2-ylsulfanyl)propanoic acid
CAS No.: 32051-90-4
Main Products
VCID: VC0398779
Molecular Formula: C10H10N2O2S
Molecular Weight: 222.27g/mol
CAS No. | 32051-90-4 |
---|---|
Product Name | 3-(1H-Benzimidazol-2-ylsulfanyl)propanoic acid |
Molecular Formula | C10H10N2O2S |
Molecular Weight | 222.27g/mol |
IUPAC Name | 3-(1H-benzimidazol-2-ylsulfanyl)propanoic acid |
Standard InChI | InChI=1S/C10H10N2O2S/c13-9(14)5-6-15-10-11-7-3-1-2-4-8(7)12-10/h1-4H,5-6H2,(H,11,12)(H,13,14) |
Standard InChIKey | LUFHFCKOUJEWSY-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)NC(=N2)SCCC(=O)O |
Canonical SMILES | C1=CC=C2C(=C1)NC(=N2)SCCC(=O)O |
PubChem Compound | 720877 |
Last Modified | Nov 11 2021 |
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